Cas no 860617-71-6 ((5-Cyano-1-methyl-1H-pyrrol-2-yl)boronic acid)

• Product Name: (5-Cyano-1-methyl-1H-pyrrol-2-yl)boronic acid
• CAS No: 860617-71-6
• MF: C₆H₇BN₂O₂
• MW: 149.942981004715
• MDL: MFCD11976642
• CID: 662658
• PubChem ID: 11708078
• Update Time: 2025-04-19

(5-Cyano-1-methyl-1H-pyrrol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyano-1-methyl-1H-pyrrol-2-yl)boronic acid
• (5-cyano-1-methylpyrrol-2-yl)boronic acid
• 5-Cyano-1-methyl-1H-pyrrol-2-ylboronic acid
• Boronic acid, (5-cyano-1-methyl-1H-pyrrol-2-yl)-
• 1-methyl-5-cyano-2-pyrroleboronic acid
• Boronic acid,(5-cyano-1-methyl-1H-pyrrol-2-yl)
• N-methyl-5-cyanopyrrole-2-boronic acid
• CS-0134744
• B-(5-CYANO-1-METHYL-1H-PYRROL-2-YL)-BORONIC ACID
• FT-0769908
• P16675
• 860617-71-6
• SCHEMBL61947
• A863319
• BS-23389
• MFCD11976642
• SB63958
• 5-Cyano-1-methyl-1H-pyrrol-2-ylboronic acid, AldrichCPR
• 5-cyano-1-methyl -1H-pyrrol-2-ylboronic acid
• (5-cyano-1-methyl-1H-pyrrol-2-yl) boronic acid
• 5-cyano-1-methyl-1H-pyrrol-2-yl boronic acid
• (5-Cyano-1-methyl-1H-pyrrol-2-yl)boronicacid
• DTXSID10470912
• N-methyl-5-cyanopyrroleboronic acid
• 1-methyl-5-cyano-2-pyrrole-boronic acid
• CMPMUHFINOXALE-UHFFFAOYSA-N
• AKOS006345312
• DB-013951
• 5-CYANO-1-METHYLPYRROL-2-YLBORONIC ACID

• MDL： MFCD11976642
• Inchi： 1S/C6H7BN2O2/c1-9-5(4-8)2-3-6(9)7(10)11/h2-3,10-11H,1H3
• InChI Key： CMPMUHFINOXALE-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C(C#N)N1C)O

Computed Properties

• Exact Mass: 150.06000
• Monoisotopic Mass: 150.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.18000
• LogP: -1.42342

(5-Cyano-1-methyl-1H-pyrrol-2-yl)boronic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：